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Compound of Interest

Compound Name: I-BRD9

Cat. No.: B1674236

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing I-BRD9, a potent and
selective inhibitor of the bromodomain of BRD9, in cell culture experiments. The following
sections detail the mechanism of action, quantitative data on its activity, and detailed protocols
for key experimental applications.

Mechanism of Action

I-BRD9 is a high-affinity chemical probe that specifically targets the bromodomain of BRD9, a
component of the non-canonical BAF (ncBAF) chromatin remodeling complex, also known as
GBAF. By binding to the acetyl-lysine binding pocket of the BRD9 bromodomain, I-BRD9
competitively inhibits its interaction with acetylated histones and other acetylated proteins. This
disruption prevents the recruitment of the ncBAF complex to specific chromatin loci, leading to
modulation of gene expression. The inhibition of BRD9 has been shown to impact pathways
involved in oncology and immune response, making I-BRD9 a valuable tool for studying the
biological functions of BRD9 and for potential therapeutic development.[1][2]

The signaling pathway affected by I-BRD9 primarily involves the regulation of gene
transcription. BRD9, as part of the ncBAF complex, is involved in altering chromatin structure to
make DNA more accessible for transcription. By inhibiting BRD9, I-BRD9 effectively blocks this
process for a specific subset of genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Culture]. BenchChem, [2025]. [Online PDF]. Available at:
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culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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